(S)-4-Methoxydalbergione
(S)-4-Methoxydalbergione
Brand Name:
Vulcanchem
CAS No.:
2543-95-5
VCID:
VC0161816
InChI:
InChI=1S/C16H14O3/c1-3-12(11-7-5-4-6-8-11)13-9-15(18)16(19-2)10-14(13)17/h3-10,12H,1H2,2H3/t12-/m0/s1
SMILES:
COC1=CC(=O)C(=CC1=O)C(C=C)C2=CC=CC=C2
Molecular Formula:
C16H14O3
Molecular Weight:
254.28 g/mol
(S)-4-Methoxydalbergione
CAS No.: 2543-95-5
Reference Standards
VCID: VC0161816
Molecular Formula: C16H14O3
Molecular Weight: 254.28 g/mol
| CAS No. | 2543-95-5 |
|---|---|
| Product Name | (S)-4-Methoxydalbergione |
| Molecular Formula | C16H14O3 |
| Molecular Weight | 254.28 g/mol |
| IUPAC Name | 2-methoxy-5-[(1S)-1-phenylprop-2-enyl]cyclohexa-2,5-diene-1,4-dione |
| Standard InChI | InChI=1S/C16H14O3/c1-3-12(11-7-5-4-6-8-11)13-9-15(18)16(19-2)10-14(13)17/h3-10,12H,1H2,2H3/t12-/m0/s1 |
| Standard InChIKey | RGSUZUQISVAJJF-LBPRGKRZSA-N |
| Isomeric SMILES | COC1=CC(=O)C(=CC1=O)[C@@H](C=C)C2=CC=CC=C2 |
| SMILES | COC1=CC(=O)C(=CC1=O)C(C=C)C2=CC=CC=C2 |
| Canonical SMILES | COC1=CC(=O)C(=CC1=O)C(C=C)C2=CC=CC=C2 |
| Appearance | Yellow cryst. |
| PubChem Compound | 10400054 |
| Last Modified | Nov 11 2021 |
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